Cas no 115204-56-3 (9H-Purin-6-amine,2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethyl-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethyl-
• CAS No: 115204-56-3
• MF: C₁₆H₁₈ClN₅
• MW: 315.800621509552
• CID: 182038
• PubChem ID: 3010182
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethyl-
• 2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethylpurin-6-amine
• 9H-Purin-6-amine, 2-chloro-9-((4-ethylphenyl)methyl)-N,N-dimethyl-
• 9H-Purin-6-amine, 2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethyl-
• CHEMBL293659
• 115204-56-3
• 2-CHLORO-9-[(4-ETHYLPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE
• DTXSID20150990
• 2-chloro-9-[(4-ethylphenyl)methyl]-N,N-dimethyl-purin-6-amine
• 2-Chloro-9-(4-ethylbenzyl)-N,N-dimethyl-9H-purin-6-amine

• Inchi： 1S/C16H18ClN5/c1-4-11-5-7-12(8-6-11)9-22-10-18-13-14(21(2)3)19-16(17)20-15(13)22/h5-8,10H,4,9H2,1-3H3
• InChI Key： SOPGBCLTJSJFPU-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(CC)=CC=1)N(C)C

Computed Properties

• Exact Mass: 315.12534
• Monoisotopic Mass: 315.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 470.7°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.646
• PSA: 46.84